Cas no 1694090-08-8 (4-(trifluoromethyl)benzene-1-sulfonyl bromide)

• Product Name: 4-(trifluoromethyl)benzene-1-sulfonyl bromide
• CAS No: 1694090-08-8
• MF: C₇H₄BrF₃O₂S
• MW: 289.069670677185
• MDL: MFCD32710553
• CID: 5616741
• PubChem ID: 130493649
• Update Time: 2025-06-11

4-(trifluoromethyl)benzene-1-sulfonyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)benzene-1-sulfonyl bromide
• Benzenesulfonyl bromide, 4-(trifluoromethyl)-
• 4-(Trifluoromethyl)benzenesulfonyl bromide
• EN300-3190893
• 1694090-08-8

• MDL： MFCD32710553
• Inchi： 1S/C7H4BrF3O2S/c8-14(12,13)6-3-1-5(2-4-6)7(9,10)11/h1-4H
• InChI Key： GFDCWWAXVIYTSA-UHFFFAOYSA-N
• SMILES： BrS(C1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 287.90675g/mol
• Monoisotopic Mass: 287.90675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.791±0.06 g/cm3(Predicted)
• Boiling Point: 296.7±50.0 °C(Predicted)

Additional information on 4-(trifluoromethyl)benzene-1-sulfonyl bromide

Recent Advances in the Application of 4-(Trifluoromethyl)benzene-1-sulfonyl Bromide (CAS: 1694090-08-8) in Chemical Biology and Pharmaceutical Research

4-(Trifluoromethyl)benzene-1-sulfonyl bromide (CAS: 1694090-08-8) is a highly reactive sulfonyl bromide derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a critical building block for the synthesis of various sulfonamide-based molecules, which are widely used in drug discovery and development. The trifluoromethyl group enhances the metabolic stability and lipophilicity of the resulting compounds, making them particularly valuable in the design of bioactive molecules.

Recent studies have explored the use of 4-(trifluoromethyl)benzene-1-sulfonyl bromide as a key reagent in the synthesis of sulfonamide-containing inhibitors targeting enzymes such as carbonic anhydrases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of potent inhibitors for cancer-related carbonic anhydrase isoforms. The researchers employed this reagent to introduce the sulfonamide moiety, which is essential for binding to the zinc ion in the enzyme's active site.

In addition to its role in enzyme inhibition, 4-(trifluoromethyl)benzene-1-sulfonyl bromide has been utilized in the modification of peptides and proteins. A recent publication in Chemical Communications highlighted its application in site-selective sulfonylation of lysine residues, enabling the development of novel protein conjugates with enhanced stability and functionality. This approach opens new avenues for the design of bioconjugates and targeted therapeutics.

The compound's reactivity has also been leveraged in materials science, particularly in the synthesis of sulfonated polymers with unique properties. A 2022 study in ACS Applied Materials & Interfaces reported the use of 4-(trifluoromethyl)benzene-1-sulfonyl bromide as a cross-linking agent to create sulfonated hydrogels with improved mechanical strength and biocompatibility, which are promising for biomedical applications such as drug delivery and tissue engineering.

Despite its broad utility, challenges remain in handling 4-(trifluoromethyl)benzene-1-sulfonyl bromide due to its high reactivity and sensitivity to moisture. Recent advancements in synthetic methodologies, such as the development of stabilized formulations and controlled reaction conditions, have addressed some of these issues. For example, a 2023 patent application disclosed a novel encapsulation technique that enhances the compound's shelf life and handling safety.

Looking ahead, the continued exploration of 4-(trifluoromethyl)benzene-1-sulfonyl bromide is expected to yield further innovations in drug discovery and materials science. Ongoing research focuses on expanding its applications in covalent inhibitor design, bioconjugation strategies, and functional materials. As such, this compound remains a valuable tool for researchers in the chemical biology and pharmaceutical fields.